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Compound of Interest

Compound Name: Fenazaquin

Cat. No.: B1672487

For Researchers, Scientists, and Drug Development Professionals
Introduction

Fenazaquin is a broad-spectrum acaricide and insecticide belonging to the quinazoline class
of chemicals.[1][2] It is utilized in agricultural settings to control a variety of mite and insect
pests on crops such as fruits, nuts, and ornamental plants.[2][3][4] The mode of action for
fenazaquin is the disruption of mitochondrial respiration through the inhibition of the Complex |
electron transport chain (METI).[1][5] While effective against target pests, it is imperative to
understand its potential impacts on non-target organisms to ensure its environmentally
responsible use. This technical guide provides a comprehensive overview of the known effects
of fenazaquin on a range of non-target organisms, presents quantitative toxicity data, and
outlines generalized experimental protocols for ecotoxicological assessment.

Mechanism of Action

Fenazaquin's primary mode of action is the inhibition of the mitochondrial electron transport
chain at Complex | (NADH:ubiquinone oxidoreductase).[1][5] This disruption halts the
production of ATP, leading to cellular energy depletion and ultimately, mortality in susceptible
organisms.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Ecotoxicological
Profile of Fenazaquin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672487#fenazaquin-effects-on-non-target-
organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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